![molecular formula C21H14Cl2N4O B2948987 4-chloro-N'-(6-chloro-4-phenylquinazolin-2-yl)benzohydrazide CAS No. 384356-09-6](/img/structure/B2948987.png)
4-chloro-N'-(6-chloro-4-phenylquinazolin-2-yl)benzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4-chloro-N’-(6-chloro-4-phenylquinazolin-2-yl)benzohydrazide” is a chemical compound with the molecular formula C21H14Cl2N4O and a molecular weight of 409.27 .
Molecular Structure Analysis
The molecular structure of “4-chloro-N’-(6-chloro-4-phenylquinazolin-2-yl)benzohydrazide” consists of 21 carbon atoms, 14 hydrogen atoms, 2 chlorine atoms, 4 nitrogen atoms, and 1 oxygen atom .Mechanism of Action
Target of Action
The primary target of 4-chloro-N’-(6-chloro-4-phenylquinazolin-2-yl)benzohydrazide is the 3-hydroxyacyl-[acyl-carrier-protein] dehydratase FabZ . This enzyme plays a crucial role in the fatty acid synthesis pathway, specifically in the dehydration process.
Mode of Action
It is suggested that the compound may bind to the active site of the enzyme, thereby inhibiting its function . This interaction and the resulting changes in the enzyme’s activity can lead to alterations in the fatty acid synthesis pathway.
Biochemical Pathways
The affected pathway is the fatty acid synthesis pathway. By inhibiting the FabZ enzyme, the compound disrupts the dehydration process, which is a critical step in fatty acid synthesis
Result of Action
Given its target and mode of action, it is likely that the compound affects the lipid composition of cells by inhibiting fatty acid synthesis . This could potentially lead to changes in cell membrane structure and function.
properties
IUPAC Name |
4-chloro-N'-(6-chloro-4-phenylquinazolin-2-yl)benzohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14Cl2N4O/c22-15-8-6-14(7-9-15)20(28)26-27-21-24-18-11-10-16(23)12-17(18)19(25-21)13-4-2-1-3-5-13/h1-12H,(H,26,28)(H,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLBQNCSXRZMKSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=NC3=C2C=C(C=C3)Cl)NNC(=O)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14Cl2N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N'-(6-chloro-4-phenylquinazolin-2-yl)benzohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.